4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 4-[(cyclopropylmethylamino)methyl]benzonitrile
• InChI: InChI=1S/C12H14N2/c13-7-10-1-3-11(4-2-10)8-14-9-12-5-6-12/h1-4,12,14H,5-6,8-9H2
• InChI Key: XOYLHCPRSQZCFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNCC2=CC=C(C=C2)C#N

Description

4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile is a benzonitrile derivative featuring a cyclopropylmethylamino substituent at the para position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile typically involves the reaction of 4-cyanobenzyl chloride with cyclopropylmethylamine. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction conditions generally include a solvent like dichloromethane and a temperature range of 0-25°C.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with careful control of reaction conditions to ensure high yield and purity. The product is typically purified through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzonitrile group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in dichloromethane.

Major Products Formed

Oxidation: The major product is typically a carboxylic acid derivative.

Reduction: The major product is an amine derivative.

Substitution: The major product depends on the nucleophile used in the reaction.

Scientific Research Applications

4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The compound shares a benzonitrile core with several derivatives, but its substitution pattern distinguishes it from others. Below is a structural and functional comparison with key analogs:

Compound Name	Substituents	Molecular Formula	Key Features/Applications	Reference
4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile	Cyclopropylmethylamino group at para	C₁₂H₁₅N₂	Potential adenosine receptor antagonism (inferred from structural analogs)
4-Fluoro-2-methylbenzonitrile	Fluoro, methyl at ortho/para	C₈H₆FN	Pharmaceutical/agrochemical intermediates; market CAGR ~X.X% (2024–2032)
3-Fluoro-4-methylbenzonitrile	Fluoro, methyl at meta/para	C₈H₆FN	High NLO activity (β = 3.89 × 10⁻³⁰ esu); HOMO-LUMO gap 4.82 eV
4-Chloro-2-[(2-methyl-1-phenylpropyl)amino]benzonitrile	Chloro, branched alkylamino at ortho	C₁₇H₁₇ClN₂	Agrochemical research (structural data only)
4-({[4-(Methylsulfanyl)phenyl]methyl}amino)benzonitrile	Methylsulfanylbenzylamino at para	C₁₅H₁₄N₂S	Unknown applications; molecular weight 254.35 g/mol

Functional and Electronic Properties

• Adenosine Receptor Binding: Structural analogs like AB928 (a dual A2AR/A2BR antagonist) highlight the importance of the benzonitrile moiety in forming hydrogen bonds with residues in receptor pockets. The cyano group in 4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile may similarly enhance binding affinity compared to non-cyano analogs (e.g., furan-based antagonists) .
• For instance, 3-fluoro-4-methylbenzonitrile exhibits a high first hyperpolarizability (β = 3.89 × 10⁻³⁰ esu), suggesting strong nonlinear optical (NLO) activity, which may differ in the target compound due to substituent geometry .

Biological Activity

4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile, also referred to as 3-[(Cyclopropylmethyl)amino]-4-methylbenzonitrile, is a compound of interest in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a benzonitrile core with a cyclopropylmethyl amino group and a methyl substituent at the para position. Its molecular formula is $C_{11}H_{12}N_2$, with a molecular weight of approximately 172.226 g/mol. The presence of the nitrile group and the cyclopropyl moiety contributes to its unique reactivity and interaction with biological targets.

The biological activity of 4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile is primarily attributed to its interaction with various receptors and enzymes. Key mechanisms include:

• Receptor Binding : The compound may interact with neurotransmitter receptors such as serotonin and dopamine, which are crucial in mood regulation and neurological disorders.
• Enzyme Inhibition : It has shown potential as an inhibitor of specific enzymes involved in cancer pathways, particularly targeting Bruton Tyrosine Kinase (BTK), which plays a significant role in B-cell signaling.

Biological Activity Data

Several studies have evaluated the biological activity of this compound, focusing on its pharmacological effects and structure-activity relationships (SAR). Below is a summary table of key findings:

Study	Target	Activity	IC50 (µM)	Notes
	M. tuberculosis	Antimicrobial	0.05	Significant activity compared to initial leads
	PDE4D	Anti-inflammatory	0.39	Blocked bronchoconstriction effectively
	BTK	Anticancer	-	Potential for treating B-cell malignancies

Case Studies

• Antimicrobial Activity : A study reported that derivatives similar to 4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile exhibited potent activity against Mycobacterium tuberculosis, highlighting the importance of para-substitution in enhancing efficacy . The compound demonstrated an MIC value of 0.05 µg/mL, indicating strong antimicrobial properties.
• Anti-inflammatory Effects : Research on phosphodiesterase inhibitors revealed that compounds with similar structures could significantly reduce inflammation in animal models by inhibiting pro-inflammatory cytokines . The selectivity for PDE4D was noted as a promising aspect for developing treatments for chronic inflammatory diseases.
• Cancer Therapeutics : The compound has been investigated for its potential as an anticancer agent targeting BTK. Its ability to disrupt B-cell signaling pathways suggests it may be effective in treating B-cell malignancies.